(+)-Halostachine
Overview
Description
(+)-Halostachine is an alkaloid molecule found in the plant species Halostachys caspica. It is a naturally occurring compound that is known to have a wide range of pharmacological effects on the human body. It has been studied for its potential to treat a variety of conditions, including depression, anxiety, and pain.
Scientific Research Applications
Synthesis and Structural Analysis
Enantiospecific Synthesis : Research has demonstrated the enantiospecific synthesis of (+)-Halostachine, focusing on achieving high stereochemical purity. This process is crucial for creating substances with specific chirality, an important aspect in chemical and pharmaceutical industries. For instance, Solladié-Cavallo et al. (1992) achieved a three-step synthesis of an enantiomerically pure Halostachine analogue from η6 (o-tolualdehyde)-chromium-tricarbonyl (Solladié-Cavallo, Quazzotti, Colonna, Manfredi, Fischer, & DeCian, 1992).
Structural Analysis Using X-Ray : The structural details of Halostachine analogues have been confirmed using X-ray crystallography. This technique provides a deep understanding of the molecular structure and is essential for drug design and material science applications (Solladié-Cavallo et al., 1992).
Molecular Interactions and Bonding
- Halogen Bonding : The study of halogen bonding, as seen in compounds like Halostachine, offers insights into molecular interactions. Understanding these interactions is crucial for areas like biomolecular recognition and drug design. Cavallo et al. (2016) provide an extensive review of halogen bonding, indicating its significance in diverse fields such as material sciences and pharmacology (Cavallo, Metrangolo, Milani, Pilati, Priimagi, Resnati, & Terraneo, 2016).
Applications in Medicinal Chemistry
Designing Novel Compounds : Research into Halostachine and its analogues contributes to the design of novel compounds in medicinal chemistry. The ability to manipulate the molecular structure of Halostachine analogues enhances the development of new pharmaceutical agents with specific therapeutic properties (Solladié-Cavallo & Bencheqroun, 1991).
Stereochemistry in Drug Synthesis : The stereochemistry of Halostachine is pivotal in drug synthesis. Studies like that of Coote et al. (1989) highlight the role of stereochemistry in the synthesis of complex pharmaceuticals, demonstrating the synthesis of tetrahydroisoquinoline from Halostachine (Coote, Davies, Middlemiss, & Naylor, 1989).
Mechanism of Action
Mode of Action
Typically, a compound interacts with its target, such as a receptor or enzyme, leading to a cascade of biochemical events that result in the compound’s effects .
Biochemical Pathways
Many compounds exert their effects by influencing key biochemical pathways, leading to changes in cellular function .
Pharmacokinetics
Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted (ADME) by the body
Result of Action
Typically, the result of a compound’s action can range from changes in cell signaling pathways to alterations in cellular function .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature and pH can affect a compound’s stability and its interaction with its target . .
properties
IUPAC Name |
(1S)-2-(methylamino)-1-phenylethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-6,9-11H,7H2,1H3/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTYHONEGJTYQV-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC[C@H](C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65058-52-8 | |
Record name | Halostachine, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065058528 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | HALOSTACHINE, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GPI3LS233B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is (+)-Halostachine and where is it found?
A1: (+)-Halostachine, also known as (S)-(+)-N-methyl-1-phenylethanolamine, is a naturally occurring chiral β-hydroxy-β-phenylethylamine alkaloid. [, ] It is found as a constituent in several plant species, notably in tall fescue (Festuca arundinacea) [, , ], a type of grass often used for grazing livestock.
Q2: What is the role of (+)-Halostachine in tall fescue toxicity?
A2: While (+)-Halostachine itself has been shown to have mild sympathomimetic properties in sheep and guinea pigs, its role in tall fescue toxicity is not fully understood. [] Research suggests that while present in significant amounts in ryegrass seedlings, it does not independently cause ryegrass staggers, a neurological condition observed in livestock grazing on these plants. [] Toxicity has been primarily attributed to other alkaloids, like perloline and ergovaline, which are also present in endophyte-infected tall fescue. []
Q3: Can (+)-Halostachine be synthesized in the laboratory?
A4: Yes, several enantiospecific synthetic routes for (+)-Halostachine have been developed. [, , , , ] These strategies often utilize chiral starting materials like (+)-(S)-2-methylamino-1-phenylethanol [, ], (−)-8-phenylmenthol [, ] or involve the use of arene chromium tricarbonyl chemistry for stereoselective transformations. [, ]
Q4: What are the potential applications of (+)-Halostachine in organic synthesis?
A5: (+)-Halostachine serves as a valuable chiral building block in the synthesis of various enantiomerically pure compounds. For instance, it has been utilized in the preparation of (+)-(R)-6,7-dimethoxy-2-methyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline, a compound with potential pharmacological interest. [, ] Additionally, its derivatives have been explored in the synthesis of biologically relevant molecules such as 1-aryl-1,2,4,5-tetrahydrobenzazepines. [, , , ]
Q5: Are there any analytical techniques for detecting and quantifying (+)-Halostachine?
A6: While specific details on validated analytical methods for (+)-Halostachine are limited in the provided research, it is likely detectable and quantifiable using common techniques for alkaloid analysis. Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful tool for separating and identifying alkaloids in complex mixtures and could be applied to (+)-Halostachine. []
Q6: Has (+)-Halostachine been investigated for its vasoactive properties?
A7: Yes, at least one study investigated the vasoactive potential of (+)-Halostachine in cattle. [, ] Further research is needed to fully understand its mechanism of action and potential implications.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.